Cas no 42933-43-7 (2,3-dihydro-1-benzofuran-5-amine)

• Product Name: 2,3-dihydro-1-benzofuran-5-amine
• CAS No: 42933-43-7
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD03617969
• CID: 821313
• PubChem ID: 3841102
• Update Time: 2025-06-10

2,3-dihydro-1-benzofuran-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrobenzofuran-5-amine
• 5-Amino-2,3-dihydrobenzo[b]furan
• 2,3-Dihydro-1-benzofuran-5-amine
• 2,3-Dihydrobenzo[b]furan-5-ylamine
• 5-AMino-2,3-dihydrobenzofuran
• 5-AMINOCOUMARAN
• 2,3-DIHYDROBENZO[B]FURAN-5-AMINE
• PubChem16462
• 5-Benzofuranamine,2,3-dihydro-
• 2,3-dihydro-5-benzofuranamine;
• 2,3-dihydrobenzofuran-5-ylamine
• 2,3-dihydrobenzofuran-5-amine;
• YJMADHMYUJFMQE-U
• 2,3-DIHYDRO-5-BENZOFURANAMINE
• YJMADHMYUJFMQE-UH
• MFCD03617969
• CS-B1174
• SY010729
• 42933-43-7
• AKOS000137582
• EN300-57745
• SCHEMBL379230
• AB15578
• Y10191
• PS-4248
• F5608-0055
• BCP19517
• YJMADHMYUJFMQE-UHFFFAOYSA-N
• DTXSID80397167
• 2,3-dihydro-1-benzofuran-5-amine

• MDL： MFCD03617969
• Inchi： 1S/C8H9NO/c9-7-1-2-8-6(5-7)3-4-10-8/h1-2,5H,3-4,9H2
• InChI Key： YJMADHMYUJFMQE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1)N

Computed Properties

• Exact Mass: 135.06800
• Monoisotopic Mass: 135.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.208
• Melting Point: 78-80℃
• Boiling Point: 289.4°C at 760 mmHg
• Flash Point: 289.4 °C at 760 mmHg
• Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
• PSA: 35.25000
• LogP: 1.78490
• Sensitiveness: Air Sensitive

2,3-dihydro-1-benzofuran-5-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2,3-dihydro-1-benzofuran-5-amine

Recent Advances in the Study of 2,3-dihydro-1-benzofuran-5-amine (CAS: 42933-43-7) and Its Applications in Chemical Biology and Medicine

The compound 2,3-dihydro-1-benzofuran-5-amine (CAS: 42933-43-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its benzofuran core, serves as a crucial building block in the synthesis of various bioactive molecules. Recent studies have explored its potential as a scaffold for drug development, particularly in the fields of neurology, oncology, and infectious diseases. The unique structural features of 2,3-dihydro-1-benzofuran-5-amine, including its aromaticity and amine functionality, make it an attractive candidate for modulating biological targets.

One of the most notable advancements in the study of 2,3-dihydro-1-benzofuran-5-amine is its role in the development of novel serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT_1A and 5-HT_2A receptors, suggesting potential applications in the treatment of mood disorders such as depression and anxiety. The researchers employed molecular docking and in vitro binding assays to elucidate the structure-activity relationships (SAR) of these derivatives, providing valuable insights for future drug design.

In addition to its neurological applications, 2,3-dihydro-1-benzofuran-5-amine has shown promise in anticancer research. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of benzofuran-based compounds incorporating this amine moiety, which exhibited potent inhibitory activity against various cancer cell lines, including breast and lung cancer. The study highlighted the compound's ability to interfere with key signaling pathways, such as the PI3K/AKT/mTOR axis, thereby inducing apoptosis in malignant cells. These findings underscore the potential of 2,3-dihydro-1-benzofuran-5-amine as a scaffold for developing targeted cancer therapies.

Another emerging area of research involves the antimicrobial properties of 2,3-dihydro-1-benzofuran-5-amine derivatives. A 2022 study in the European Journal of Medicinal Chemistry revealed that certain analogs of this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compounds' ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in cell wall synthesis. These results suggest that 2,3-dihydro-1-benzofuran-5-amine derivatives could serve as a foundation for developing new antibiotics to combat multidrug-resistant infections.

Despite these promising developments, challenges remain in the optimization of 2,3-dihydro-1-benzofuran-5-amine-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Nevertheless, the growing body of research on this compound underscores its potential as a versatile scaffold in drug discovery. Future studies are expected to explore its applications in other therapeutic areas, such as inflammation and neurodegenerative diseases, further expanding its utility in the pharmaceutical industry.

In conclusion, 2,3-dihydro-1-benzofuran-5-amine (CAS: 42933-43-7) represents a promising chemical entity with diverse applications in chemical biology and medicine. Recent studies have highlighted its potential in neurology, oncology, and antimicrobial therapy, paving the way for the development of novel therapeutic agents. As research continues to unravel the full scope of its biological activities, this compound is poised to play a pivotal role in addressing unmet medical needs.